Cas no 1804718-33-9 (2-Bromo-3,6-dichloro-5-(difluoromethyl)pyridine)

• Product Name: 2-Bromo-3,6-dichloro-5-(difluoromethyl)pyridine
• CAS No: 1804718-33-9
• MF: C₆H₂BrCl₂F₂N
• MW: 276.893585681915
• CID: 4850281
• Update Time: 2025-06-08

2-Bromo-3,6-dichloro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3,6-dichloro-5-(difluoromethyl)pyridine

• Inchi： 1S/C6H2BrCl2F2N/c7-4-3(8)1-2(6(10)11)5(9)12-4/h1,6H
• InChI Key： GEZNIMAWHRGORS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=N1)Cl)C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-3,6-dichloro-5-(difluoromethyl)pyridine

Introduction to 2-Bromo-3,6-dichloro-5-(difluoromethyl)pyridine (CAS No. 1804718-33-9)

2-Bromo-3,6-dichloro-5-(difluoromethyl)pyridine, identified by its CAS number 1804718-33-9, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and structural versatility. The presence of multiple halogen substituents, specifically bromine and chlorine, along with a difluoromethyl group, imparts unique reactivity and functional properties that make it a valuable intermediate in synthetic chemistry.

The structural features of 2-Bromo-3,6-dichloro-5-(difluoromethyl)pyridine contribute to its utility in the development of novel molecules. The bromine atom at the 2-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex organic frameworks. Meanwhile, the chloro substituents at the 3 and 6 positions offer additional sites for nucleophilic substitution reactions, enabling the introduction of various pharmacophores. The difluoromethyl group, located at the 5-position, is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been a surge in research focused on halogenated pyridines as key building blocks in medicinal chemistry. The compound 2-Bromo-3,6-dichloro-5-(difluoromethyl)pyridine has been employed in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The halogen atoms not only facilitate structural diversification but also modulate electronic properties, influencing both potency and selectivity of the final compounds.

One notable application of 2-Bromo-3,6-dichloro-5-(difluoromethyl)pyridine is in the synthesis of antiviral agents. The pyridine core is a common motif in drugs designed to interact with viral enzymes or receptors. Researchers have leveraged this compound to create derivatives with enhanced antiviral activity against RNA viruses. The incorporation of electron-withdrawing groups like chloro and difluoromethyl substituents has been shown to improve binding interactions within viral targets, leading to more effective therapeutic outcomes.

The agrochemical sector has also benefited from the use of 2-Bromo-3,6-dichloro-5-(difluoromethyl)pyridine as an intermediate. Its structural framework is conducive to designing compounds that exhibit herbicidal or pesticidal properties. By modifying the substituents on the pyridine ring, chemists can fine-tune the biological activity of these derivatives. This flexibility has led to the development of next-generation agrochemicals that offer improved efficacy while minimizing environmental impact.

From a synthetic chemistry perspective, 2-Bromo-3,6-dichloro-5-(difluoromethyl)pyridine serves as a versatile precursor for accessing more complex scaffolds. The compound’s reactivity allows for sequential functionalization, enabling chemists to construct intricate molecular architectures with precision. This capability is particularly valuable in drug discovery pipelines where lead optimization often requires multiple rounds of structural modification.

The growing interest in fluorinated compounds has further highlighted the significance of 2-Bromo-3,6-dichloro-5-(difluoromethyl)pyridine. Fluoro substituents are known to improve pharmacokinetic properties such as bioavailability and metabolic stability. The presence of two fluorine atoms at the methyl group enhances lipophilicity while maintaining solubility, making it an attractive feature for drug candidates. This has spurred innovation in fluorination techniques and their application to pyridine derivatives.

In conclusion,2-Bromo-3,6-dichloro-5-(difluoromethyl)pyridine (CAS No. 1804718-33-9) is a multifaceted compound with broad utility across pharmaceutical and agrochemical domains. Its unique structural features enable diverse synthetic pathways and biological applications. As research continues to uncover new possibilities for halogenated pyridines,2-Bromo-3,6-dichloro-5-(difluoromethyl)pyridine will undoubtedly remain a cornerstone in medicinal chemistry innovation.